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Compound of Interest

5-0O-Demethyl-28-hydroxy-
Compound Name:
Avermectin Ala

Cat. No.: B15584968

For Immediate Reference: Treat 5-O-Demethyl-28-hydroxy-Avermectin Ala as an
environmentally hazardous substance. All waste materials must be collected and disposed of
through a licensed hazardous waste disposal facility. Do not dispose of this chemical down the
drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 5-O-
Demethyl-28-hydroxy-Avermectin Ala, a degradation product of Avermectin Bla.[1]
Adherence to these procedures is critical to ensure personnel safety and environmental
protection. Avermectins, as a class, are highly toxic to certain aquatic organisms and can
persist in the environment, making proper disposal paramount.[2]

l. Personal Protective Equipment (PPE) and
Handling

Before handling 5-O-Demethyl-28-hydroxy-Avermectin Ala for any purpose, including
disposal, ensure the following personal protective equipment is in use:
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PPE Category Specification Rationale
) ) NIOSH-approved respirator To prevent inhalation of dust or
Respiratory Protection ) ) ]
with particulate filter aerosols.[3]
] Chemical-resistant gloves To prevent skin contact.
Hand Protection o ) )
(e.g., nitrile) Consider double gloving.[3]
) Safety glasses with side To prevent eye contact with
Eye Protection )
shields or goggles dust or splashes.[4]

To prevent skin contact and
) ] Laboratory coat, long pants, o
Skin and Body Protection contamination of personal
closed-toe shoes ]
clothing.[4]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood or an
open-face containment device to minimize exposure.[3][4]

Il. Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and preparing 5-O-Demethyl-28-hydroxy-
Avermectin Ala and associated materials for disposal.

1. Waste Segregation and Collection:
¢ Solid Waste:

o Collect unused or expired 5-O-Demethyl-28-hydroxy-Avermectin Ala powder in its
original container or a clearly labeled, sealed container.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be placed in
a dedicated, sealed plastic bag or container labeled as "Hazardous Waste: 5-O-Demethyl-
28-hydroxy-Avermectin Ala."

e Liquid Waste:

o If the compound is in solution, collect it in a sealed, compatible, and clearly labeled waste
container. Do not mix with other waste streams unless specifically permitted by your
institution's environmental health and safety (EHS) office.
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o Decontaminate surfaces and equipment by scrubbing with alcohol and collect the cleaning
materials as hazardous waste.[4]

2. Labeling:
o All waste containers must be clearly labeled with:

The words "Hazardous Waste"

[¢]

o

The full chemical name: "5-O-Demethyl-28-hydroxy-Avermectin Ala"

[e]

The associated hazards (e.g., "Environmentally Hazardous," "Toxic")

o

The accumulation start date.
3. Storage:

o Store sealed waste containers in a designated, secure secondary containment area away
from drains, direct sunlight, and sources of ignition.[4]

o The storage area should be clearly marked as a hazardous waste accumulation area.
4. Disposal:

» Arrange for pickup and disposal through your institution's EHS office or a licensed hazardous
waste disposal contractor.

e Provide the waste manifest with all necessary information. Based on related compounds like
Ivermectin, this substance may be classified under UN 3077: Environmentally Hazardous
Substance, Solid, N.O.S.[3]

lll. Accidental Spill Management
In the event of a spill, follow these emergency procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[4]

e Ventilate: Ensure the area is well-ventilated.[4]
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» Contain: Prevent the spill from spreading or entering drains or water courses.[4]
o Clean-up (for trained personnel with appropriate PPE):
o Solid Spills: Gently sweep or scoop the material to avoid dust formation.[5]

o Liquid Spills: Absorb the solution with an inert, liquid-binding material such as diatomite or
universal binders.[4]

o Collect Waste: Place all contaminated materials (absorbent, cleaning supplies, PPE) into a
sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area thoroughly with alcohol.[4]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-O-
Demethyl-28-hydroxy-Avermectin Ala.
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Waste Generation & Segregation

Generate Waste:
5-0-Demethyl-28-hydroxy-Avermectin Ala

Is the waste solid or
contaminated material?

Collect in sealed, labeled
hazardous waste container.

Collect in sealed, labeled
hazardous liquid waste container.

Label Container:
- Hazardous Waste
- Full Chemical Name
- Hazard Symbols

Store in designated secondary
containment area.

Final Dlisposal

Contact Institutional EHS or
Licensed Waste Contractor

Proper Disposal via
Licensed Facility

Click to download full resolution via product page

Caption: Disposal workflow for 5-O-Demethyl-28-hydroxy-Avermectin Ala waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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